Cas no 5331-42-0 (2-cyano-3-phenylpropanoic acid)
5331-42-0 structure
Product Name:2-cyano-3-phenylpropanoic acid
CAS No:5331-42-0
MF:C10H9NO2
MW:175.183962583542
MDL:MFCD00205073
CID:372514
PubChem ID:220055
Update Time:2025-04-19
2-cyano-3-phenylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyano-3-phenylpropanoic acid
- 2-Cyano-3-phenylpropionic Acid
- Benzenepropanoic acid, a-cyano-
- 2-Cyan-3-phenyl-propionsaeure
- 2-cyano-3-phenyl-propionic acid
- Benzenepropanoic acid,a-cyano
- Benzylcanessigsaeure
- Benzylcyanessigsaeure
- Benzylmalonsaeure-mononitril
- NSC2286
- Benzenepropanoic acid, alpha-cyano-
- phenylmethylcyanoacetic acid
- alpha-Cyanohydrocinnamic acid
- VKFDROJPHCZDTC-UHFFFAOYSA-N
- 5530AJ
- SY018695
- AB0075849
- 2-cyano-3-phenylpropionic acid, AldrichCPR
- DTXSID10901630
- AS-37457
- AKOS006275206
- 2-Cyano-3-phenylpropanoicacid
- FT-0748864
- CS-0171316
- AMY20183
- NoName_763
- 5331-42-0
- DTXSID60277418
- SCHEMBL1344165
- NSC-2286
- MFCD00205073
- 2-CYANO-3-PHENYLPROPIONICACID
- AF-213/30142036
- DA-18010
- 2-cyano-3-phenylpropanoic acid
-
- MDL： MFCD00205073
- Inchi： 1S/C10H9NO2/c11-7-9(10(12)13)6-8-4-2-1-3-5-8/h1-5,9H,6H2,(H,12,13)
- InChI Key： VKFDROJPHCZDTC-UHFFFAOYSA-N
- SMILES： OC(C(C#N)CC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 175.06300
- Monoisotopic Mass: 174.055504
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 61.1
- XLogP3: 1.7
Experimental Properties
- Color/Form: White to Yellow Solid
- Density: 1.2±0.1 g/cm3
- Boiling Point: 357.4±30.0 °C at 760 mmHg
- Flash Point: 107.1±18.5 °C
- PSA: 61.09000
- LogP: 1.45348
2-cyano-3-phenylpropanoic acid Security Information
- Signal Word：Warning
- Hazard Statement： H302;H312;H319;H332
- Warning Statement： P280;P310;P305+P351+P338
- Safety Instruction： H303+H313+H333
- Storage Condition：Room temperature
2-cyano-3-phenylpropanoic acid Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-cyano-3-phenylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | 59351-0.25/G |
2-CYANO-3-PHENYLPROPIONIC ACID |
5331-42-0 | 97% | 0.25g |
$105 | 2023-09-16 | |
| AstaTech | 59351-1/G |
2-CYANO-3-PHENYLPROPIONIC ACID |
5331-42-0 | 97% | 1g |
$230 | 2023-09-16 | |
| AstaTech | 59351-5/G |
2-CYANO-3-PHENYLPROPIONIC ACID |
5331-42-0 | 97% | 5g |
$750 | 2023-09-16 | |
| Fluorochem | 049379-1g |
2-Cyano-3-phenylpropionic acid |
5331-42-0 | 95% | 1g |
￡222.00 | 2022-03-01 | |
| Fluorochem | 049379-5g |
2-Cyano-3-phenylpropionic acid |
5331-42-0 | 95% | 5g |
￡664.00 | 2022-03-01 | |
| Fluorochem | 049379-25g |
2-Cyano-3-phenylpropionic acid |
5331-42-0 | 95% | 25g |
￡2324.00 | 2022-03-01 | |
| Alichem | A019113896-1g |
2-Cyano-3-phenylpropanoic acid |
5331-42-0 | 97% | 1g |
$261.36 | 2023-09-01 | |
| Alichem | A019113896-5g |
2-Cyano-3-phenylpropanoic acid |
5331-42-0 | 97% | 5g |
$1011.15 | 2023-09-01 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y01485-1g |
2-Cyano-3-phenylpropionic Acid |
5331-42-0 | 97% | 1g |
¥2619.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y01485-10g |
2-Cyano-3-phenylpropionic Acid |
5331-42-0 | 97% | 10g |
¥12759.0 | 2024-07-18 |
2-cyano-3-phenylpropanoic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:5331-42-0)2-cyano-3-phenylpropanoic acid
Order Number:A1207826
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:58
Price ($):337.0
Email:sales@amadischem.com
2-cyano-3-phenylpropanoic acid Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:5331-42-0)2-cyano-3-phenylpropanoic acid
Purity:99%
Quantity:5g
Price ($):337.0